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Compound of Interest

Compound Name: 2-(Allyloxy)aniline hydrochloride

CAS No.: 366020-27-1

Cat. No.: B1284379

Get Quote

Executive Summary & Application Context
2-(Allyloxy)aniline hydrochloride is a critical building block in the synthesis of benzoxazines,

indoles, and other nitrogen-containing heterocycles utilized in pharmaceutical development.

While the free base form is the reactive species in nucleophilic substitutions, it is prone to

oxidative degradation (discoloration) and shelf-life instability.

This guide provides a definitive spectral analysis of the Hydrochloride Salt (Product) compared

to its Free Base (Alternative). We demonstrate that the HCl salt offers superior "performance"

regarding storage stability and spectral resolution, serving as the preferred form for inventory

and analytical characterization.

Experimental Protocol: NMR Sample Preparation
To ensure reproducibility and accurate spectral assignment, the following protocols must be

adhered to. The choice of solvent is not merely for solubility but to control proton exchange

rates.
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Protocol A: Hydrochloride Salt (Target Analyte)
Solvent: DMSO-

(99.9% D).

Rationale: The HCl salt is sparingly soluble in non-polar solvents (

). DMSO-

stabilizes the ionic pair and slows the exchange of the ammonium (

) protons, allowing them to appear as a distinct integration (3H) rather than a vanished or
broadened peak.

Concentration: 10–15 mg in 0.6 mL solvent.

Temperature: 298 K (25 °C).

Protocol B: Free Base (Alternative Form)
Solvent:

(99.8% D) with 0.03% TMS.

Rationale: The free base is lipophilic.

prevents the "leveling effect" seen in acidic solvents, though

protons will appear broad and variable depending on concentration and water content.

Concentration: 10–15 mg in 0.6 mL solvent.

Structural Visualization & Assignments[1]
The following diagram illustrates the molecular connectivity and proton labeling scheme used

for the spectral assignment.
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Figure 1: 2-(Allyloxy)aniline Hydrochloride Proton Labeling
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Figure 1: Connectivity map for 2-(Allyloxy)aniline HCl. Red nodes indicate observed protons.

Detailed Spectral Assignment (DMSO- )
The protonation of the amine significantly deshields the ortho- and para- protons compared to

the free base.
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Position
Label (Fig
1)

Shift (

, ppm)
Multiplicity Integration

Assignment
Logic

Ammonium 9.50 – 10.20 Broad Singlet 3H

Exchangeabl

e acidic

protons;

characteristic

of HCl salts in

DMSO.

Aromatic H6 7.35 – 7.45 Doublet (d) 1H

Deshielded

by proximity

to

(Inductive

effect).

Aromatic H4 7.20 – 7.30 Triplet (td) 1H

Para to

; resonance

deshielding.

Aromatic H3 7.10 – 7.18 Doublet (d) 1H

Ortho to

Allyloxy;

shielded by

Oxygen lone

pair donation.

Aromatic H5 6.95 – 7.05 Triplet (td) 1H

Meta to

; least

affected by

cationic

charge.

Allyl Hb 6.00 – 6.15 Multiplet (ddt) 1H

Methine

proton of the

allyl system.

Allyl Hc/Hd 5.25 – 5.45 Multiplet (dd) 2H Terminal vinyl

protons
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(geminal

coupling

visible).

Allyl Ha 4.65 – 4.70 Doublet (d) 2H

Methylene

adjacent to

Oxygen (

).

Comparative Performance Guide: Salt vs. Free Base
This section objectively compares the "performance" of the HCl salt against the Free Base. In

this context, performance refers to Stability, Solubility, and Diagnostic Clarity.

A. Chemical Shift Comparison (Diagnostic)
The most distinct "performance" metric in NMR is the shift of the aromatic protons due to the

electronic environment change (

vs

).
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Feature HCl Salt (Product)
Free Base

(Alternative)
Interpretation

Nitrogen Protons ~9.8 ppm (3H, Broad) ~3.8 ppm (2H, Broad)

Salt confirms

protonation; Base

signal is often

obscured by water.

Ortho-H (H6)
~7.40 ppm

(Downfield)
~6.70 ppm (Upfield)

is electron-donating

(shielding);

is electron-

withdrawing

(deshielding).

Stability High (Years) Low (Days/Weeks)

Free base oxidizes to

dark azo/nitro

compounds; Salt is

shelf-stable.

Solubility
Polar (DMSO, MeOH,

Water)

Non-Polar (

,

,

)

Salt is preferred for

aqueous formulations;

Base for organic

synthesis.

B. Analytical Workflow: Identification Strategy
Use the following logic flow to determine the state and purity of your material.
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Unknown Sample
(2-Allyloxyaniline derivative)

Solubility Test:
Dissolve in CDCl3

Fully Soluble

Clear Solution

Insoluble / Precipitate

Cloudy/Solid

Run 1H NMR (CDCl3)
Look for NH2 @ 3.8ppm

Switch to DMSO-d6
Run 1H NMR

Identify: Free Base
(Check for oxidation peaks)

Identify: HCl Salt
(Look for NH3+ @ 9-10ppm)

Click to download full resolution via product page

Figure 2: Analytical decision tree for distinguishing Free Base vs. Hydrochloride Salt.

Technical Validation & Causality
Why the Shift Occurs (Electronic Causality)
The conversion of the free base to the hydrochloride salt eliminates the lone pair on the

nitrogen atom.

Free Base: The nitrogen lone pair participates in resonance with the aromatic ring

(mesomeric effect

), increasing electron density at the ortho and para positions. This causes these protons to
resonate upfield (shielded, ~6.6–6.8 ppm).

HCl Salt: The lone pair bonds with a proton to form
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. The

effect is lost, and the nitrogen becomes a purely inductively withdrawing group (

). This decreases electron density in the ring, shifting protons downfield (deshielded, >7.0
ppm).

Self-Validating the Salt Formation
To confirm you have successfully synthesized or purchased the HCl salt:

Integration Check: The broad singlet at ~9.8 ppm must integrate to 3H relative to the allyl

ether doublet (2H). If it integrates to 2H or is absent, the salt has dissociated or is impure.

Chloride Counter-ion Test: Dissolve a small amount in water and add

. A white precipitate (

) confirms the presence of the chloride counter-ion, validating the "Hydrochloride"
designation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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